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Compound of Interest

Compound Name: 3-Buten-2-OL

Cat. No.: B146109

For Immediate Release

[City, State] — December 13, 2025 — 3-Buten-2-ol, a chiral allylic alcohol, is a versatile and
valuable building block in organic synthesis, enabling the construction of complex molecular
architectures with high levels of stereocontrol. Its bifunctional nature, possessing both a
reactive double bond and a stereogenic secondary alcohol, allows for a diverse range of
chemical transformations. This report details several key applications of 3-buten-2-ol,
providing protocols and quantitative data for researchers, scientists, and drug development
professionals.

Palladium-Catalyzed Heck Reaction: A Gateway to
Arylated Ketones

The Heck reaction provides a powerful method for carbon-carbon bond formation. 3-Buten-2-ol
can be effectively coupled with aryl halides in the presence of a palladium catalyst to generate
valuable arylated ketone products. The reaction proceeds via an initial arylation of the double
bond, followed by an isomerization of the resulting enol to the more stable ketone.

Workflow for the Heck Reaction of 3-Buten-2-ol:
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¢ To cite this document: BenchChem. [The Versatile Synthon: Applications of 3-Buten-2-ol in
Modern Organic Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146109#use-of-3-buten-2-ol-in-organic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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